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Introduction

Flovagatran (TGN 255) is a potent and reversible direct inhibitor of thrombin, the final key
enzyme in the coagulation cascade.[1] By directly binding to the active site of thrombin,
Flovagatran effectively blocks the conversion of fibrinogen to fibrin, thereby preventing
thrombus formation.[2][3][4] These application notes provide detailed protocols for a panel of
cell-based assays designed to evaluate the efficacy of Flovagatran. The described assays—a
thrombin activity assay, a platelet aggregation assay, and a cytotoxicity assay—are
fundamental for characterizing the anticoagulant and potential off-target effects of this
compound.

Mechanism of Action: Direct Thrombin Inhibition

Flovagatran, as a direct thrombin inhibitor (DTI), exerts its anticoagulant effect by binding to
the active site of thrombin (Factor lla), preventing its interaction with substrates like fibrinogen
and protease-activated receptors (PARS) on platelets. This direct inhibition leads to a reduction
in fibrin clot formation and platelet activation.
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Prepare Thrombin and
Flovagatran dilutions
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(Prepare PRP and PPP from)

whole blood
CAdd Thrombin to plata
Cncubate (15 min, 37°CD
Gdd Fluorogenic Substrata

(Adjust Platelet Count in PRP)

Pre-warm PRP and incubate
with Flovagatran/Vehicle

Induce Aggregation with ThrombiD
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(Ex/Em = 350/450 nm)

(Record Light Transmissior)
[Calculate Reaction Rates]

Calculate % Aggregation Inhibition
Determine % Inhibition and IC50 and IC50
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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